4-NH2-Exatecan

• CAS: 2495742-21-5
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• InChI: InChI=1S/C23H21N3O4/c1-2-23(29)15-8-18-20-13(9-26(18)21(27)14(15)10-30-22(23)28)11-4-3-5-12-16(24)6-7-17(25-20)19(11)12/h6-8,29H,2-5,9-10,24H2,1H3/t23-/m0/s1
• InChIKey: VMSFUDYSPMXQSY-QHCPKHFHSA-N

What Is 4-NH2-Exatecan (CAS 2495742-21-5): A Topoisomerase I Inhibitor ADC Payload Intermediate

(4-NH2)-Exatecan (CAS 2495742-21-5) is an amino-functionalized derivative of the camptothecin analog Exatecan (DX-8951) . As a topoisomerase I inhibitor, this compound is specifically designed as a key intermediate for synthesizing antibody-drug conjugates (ADCs), distinguished by the addition of an amine (NH2) functional group at the 4th position of the parent Exatecan molecule to facilitate cleavable linker attachment [1]. It is characterized as Compound A in patent US20200306243A1 [2].

Payload Intermediate Pre-functionalized with 4-amino group for cleavable linker attachment

Conjugation Handle Enables site-specific bioconjugation for ADC construct synthesis

Topoisomerase I Inhibitor Scaffold Retains Exatecan core for target engagement and cytotoxicity studies

• [1] MedChemExpress Europe. (4-NH2)-Exatecan Biological Activity. Accessed 2026. View Source
• [2] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source

Why 4-NH2-Exatecan (CAS 2495742-21-5) Cannot Be Substituted with Generic Topoisomerase I Inhibitors

Generic substitution fails because (4-NH2)-Exatecan serves a dual and highly specific function: it retains the potent cytotoxic activity of the Exatecan scaffold while providing a unique, cleavable conjugation handle via its 4-amino group . Unlike non-functionalized payloads such as SN-38 or DXd, which require alternative or more complex linker chemistries, this pre-installed functional group enables direct, stable, and traceless bioconjugation to advanced linker technologies [1]. Substituting this intermediate with a standard, unmodified topoisomerase I inhibitor would necessitate complete redesign and re-optimization of the linker-payload construct, potentially compromising critical ADC parameters including drug-to-antibody ratio (DAR) uniformity, linker stability in circulation, and overall pharmacokinetic profile [2].

Unmodified payloads (e.g., SN-38, DXd) lack the 4-amino conjugation handle; linker chemistry must be redesigned.

Alternative topoisomerase I inhibitors may not support site-specific cleavable linker attachment.

DAR uniformity, linker stability, and pharmacokinetic profile may shift if the intermediate is substituted.

• [1] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source
• [2] Schmitt, S. et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther 23, 199-211 (2024). View Source

Quantitative Evidence Guide: Selecting 4-NH2-Exatecan (CAS 2495742-21-5) for ADC Development

Structural Rationale: 4-NH2 Functionalization Enables Defined ADC Architectures

(4-NH2)-Exatecan provides a definitive structural advantage over its parent compound, Exatecan (DX-8951), and other camptothecin analogs like DXd. It is specifically modified to contain an amine functional group at the 4-position [1]. This contrasts with Exatecan, which requires alternative, often less defined or stable, conjugation strategies, and with DXd, which is the fully formed catabolite released by certain ADCs, not a directly conjugateable intermediate [2]. The presence of the 4-amino residue directly enables attachment to cleavable linkers in a controlled and efficient manner, as exemplified in patent US20200306243A1 [3].

Conjugation Handle

Reported

4-NH2-Exatecan NH2 handle present

Exatecan / DXd No dedicated handle

Supports site-specific bioconjugation workflow

Patent structural disclosure; qualitative difference

Evidence Dimension	Presence of amine (NH2) functional group at 4-position for linker conjugation
Target Compound Data	Contains a primary amine (-NH2) functional group at the 4th position of the Exatecan scaffold [1]
Comparator Or Baseline	Exatecan (DX-8951) lacks a dedicated, cleavable amine conjugation handle; DXd is a post-cleavage catabolite, not a direct conjugateable intermediate [2]
Quantified Difference	Qualitative structural difference; the presence of a defined conjugation handle in 4-NH2-Exatecan enables direct, stable bioconjugation not possible with the parent molecule
Conditions	Molecular structure and functional group analysis as described in patent literature [3]

Why This Matters

This structural modification is essential for developing next-generation ADCs with predictable, stable linker-payload constructs, directly impacting manufacturing consistency and product quality.

• [1] MedChemExpress Europe. (4-NH2)-Exatecan Biological Activity. Accessed 2026. View Source
• [2] ADC Review. In vivo data Shows Efficacy of Synaffix' Proprietary Exatecan Linker-Payload to be on par with Deruxtecan-based ADCs. 2020. View Source
• [3] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source

Inferred Potency Advantage Over SN-38 Based on Parent Exatecan Scaffold

While direct comparative cytotoxicity data for the (4-NH2)-Exatecan intermediate is not available, its parent compound, Exatecan (DX-8951), demonstrates a significant potency advantage over SN-38, the active metabolite of Irinotecan and a common ADC payload. Exatecan is reported to be approximately 6 to 10 times more potent than SN-38 in anti-proliferative assays [1][2]. As (4-NH2)-Exatecan is designed to release Exatecan as its active catabolite upon linker cleavage [3], this substantial difference in potency is a relevant class-level inference for the ultimate therapeutic effect of ADCs built with this intermediate.

Scaffold Potency vs. SN-38

Class-level

~6–10× more potent

Parent Exatecan IC50 2.2 μM vs. topoisomerase I

Reported potency context; class-level inference

Based on parent Exatecan data; requires intermediate validation

Evidence Dimension	In vitro anti-proliferative activity / potency
Target Compound Data	Exatecan (parent compound): IC50 of 2.2 μM (0.975 μg/mL) vs. topoisomerase I [2]; approximately 6-10x more potent than SN-38 [1]
Comparator Or Baseline	SN-38 (active metabolite of Irinotecan), a common camptothecin ADC payload
Quantified Difference	Exatecan is ~6- to 10-fold more potent than SN-38 [1]
Conditions	Topoisomerase I inhibition assay; anti-proliferative activity against cancer cell lines [1][2]

Why This Matters

Selecting a more potent parent scaffold can translate to ADCs with higher therapeutic indices, potentially requiring lower doses to achieve tumor regression.

• [1] Springer. Trastuzumab-Deruxtecan: Chance bei fortgeschrittenem HER2-positivem Brustkrebs. gynäkologie + geburtshilfe (2022). View Source
• [2] MedChemExpress. Exatecan (DX-8951) Technical Datasheet. Accessed 2026. View Source
• [3] ADC Review. In vivo data Shows Efficacy of Synaffix' Proprietary Exatecan Linker-Payload to be on par with Deruxtecan-based ADCs. 2020. View Source

Potential for Overcoming MDR+ Resistance: Exatecan vs. DXd/SN-38 ADCs

A head-to-head preclinical study comparing ADCs constructed with a novel self-immolative T moiety and an Exatecan payload against equivalent ADCs bearing DXd or SN-38 payloads provides critical differentiation [1]. The T moiety-Exatecan ADCs demonstrated superior efficacy in overcoming multidrug resistance (MDR) and treating low-target-expressing and large tumors. This is supported by biochemical and pharmacological analyses indicating Exatecan has a better therapeutic index and improved intratumoral pharmacodynamic response compared to DXd/SN-38 ADCs [2]. These findings highlight the potential for ADCs built from Exatecan-based payloads like (4-NH2)-Exatecan to address patient populations resistant to current DXd- and SN-38-based therapies.

MDR+ Tumor Model Response

Head-to-head

Exatecan-ADCs Active in MDR+ PDX

DXd/SN-38 ADCs Limited response

Model-response context in resistant tumor models

Preclinical PDX and organoid data; endpoint comparison

Evidence Dimension	In vivo efficacy in MDR+ tumor models
Target Compound Data	T moiety-Exatecan ADCs (targeting HER2, HER3, TROP2) overcome intrinsic or treatment resistance in MDR+ tumors [1]
Comparator Or Baseline	Equivalent ADCs using DXd or SN-38 as payloads
Quantified Difference	Qualitative superiority; Exatecan-based ADCs demonstrate durable antitumor activity in PDX and organoid models of drug-resistant cancers where DXd/SN-38 ADCs are less effective [1][2]
Conditions	Patient-derived xenograft (PDX) and organoid models of EGFR-mutant lung cancer and BRAF/KRAS-TP53 double-mutant colon cancer [1]

Why This Matters

This evidence suggests that developing ADCs based on the Exatecan scaffold (as enabled by intermediates like 4-NH2-Exatecan) could unlock new therapeutic opportunities for patients with drug-resistant cancers, providing a significant competitive advantage over DXd- and SN-38-based platforms.

• [1] Weng, W. et al. Antibody-Exatecan Conjugates with a Novel Self-immolative Moiety Overcome Resistance in Colon and Lung Cancer. Cancer Discov 13, 817-818 (2023). View Source
• [2] iNature. Cancer Discov: Meng Xun team overcomes tumor resistance safely and effectively through antibody-drug conjugates. 2023. View Source

Phosphonamidate-Linked Exatecan ADCs Show Superior Stability and Efficacy Over Enhertu (T-DXd)

A 2024 study in Molecular Cancer Therapeutics presented a novel phosphonamidate-linked Exatecan linker-payload platform, demonstrating significant improvements over the clinically approved ADC Enhertu (trastuzumab-deruxtecan) [1]. In head-to-head comparisons, the Exatecan-based ADC showed drastically improved linker stability in vitro and in vivo, which contributed to superior in vivo efficacy across four tested dose levels in a xenograft model [1]. Crucially, the ADC exhibited antibody-like pharmacokinetic properties even at a high drug-to-antibody ratio (DAR) of 8, a challenge for many hydrophobic camptothecin payloads [1]. This data underscores the potential of new Exatecan derivatives and conjugation chemistries to yield ADCs with better stability and therapeutic outcomes than current gold standards.

Linker Stability & Response

Head-to-head

Phosphonamidate-Exatecan ADC Improved stability, DAR8 antibody-like PK

T-DXd (Enhertu) Reference ADC

Stability and model-response profile differ; supports linker-payload screening

Xenograft model; four dose levels tested

Evidence Dimension	In vivo efficacy and linker stability
Target Compound Data	Phosphonamidate-linked Exatecan ADC: Superior in vivo efficacy and drastically improved linker stability in vitro and in vivo [1]
Comparator Or Baseline	Enhertu (trastuzumab-deruxtecan), an FDA-approved camptothecin-based ADC
Quantified Difference	Superior in vivo efficacy over four tested dose levels; maintained antibody-like PK properties at DAR8 [1]
Conditions	Head-to-head comparison in a HER2-positive xenograft tumor model; stability assays in rat and mouse plasma [1]

Why This Matters

For procurement, this validates that investing in next-generation Exatecan-based ADC platforms (which rely on intermediates like 4-NH2-Exatecan) can lead to candidates with improved stability and efficacy, potentially reducing clinical failure rates related to poor PK or toxicity.

• [1] Schmitt, S. et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther 23, 199-211 (2024). View Source

Optimal Application Scenarios for Procuring 4-NH2-Exatecan (CAS 2495742-21-5)

Synthesis of Next-Generation ADCs with Cleavable Linkers

This compound is the essential intermediate for building next-generation ADCs utilizing novel linker technologies, such as the exo-linker or phosphonamidate-based systems [1][2]. Its pre-installed 4-amino group is specifically designed for efficient, site-specific conjugation to cleavable linkers, enabling the creation of ADCs with improved stability, higher and more homogeneous DAR, and enhanced therapeutic indices compared to ADCs based on older payloads like SN-38 or DXd [3].

Targeting Drug-Resistant Cancers with Exatecan-Based Payloads

Procure (4-NH2)-Exatecan to develop ADCs intended to overcome multidrug resistance (MDR) [1]. Preclinical data demonstrate that Exatecan-based ADCs retain potent activity in MDR+ tumor models and low-target-expressing environments where equivalent DXd/SN-38 ADCs show limited efficacy [1]. This positions the compound as a critical starting material for programs focused on difficult-to-treat, resistant patient populations, including those with specific mutations in lung and colon cancer [2].

High-DAR ADC Development Requiring Superior Stability

Utilize (4-NH2)-Exatecan for programs aiming to develop high drug-to-antibody ratio (DAR) ADCs without compromising pharmacokinetic properties [1]. Research shows that advanced linker-payload platforms derived from Exatecan can achieve a DAR of 8 or higher while maintaining antibody-like PK profiles and excellent solubility, a significant challenge overcome compared to earlier camptothecin conjugates [1]. This makes the compound a strategic choice for creating highly potent, stable, and well-tolerated ADC candidates.

Benchmarking Against FDA-Approved ADC Enhertu (T-DXd)

Incorporate (4-NH2)-Exatecan into internal ADC discovery programs to generate preclinical candidates that can be benchmarked against the current standard-of-care ADC, Enhertu (trastuzumab-deruxtecan) [1]. Recent studies provide a direct comparative framework, demonstrating that novel Exatecan-based constructs can achieve superior in vivo efficacy and improved linker stability over Enhertu [1]. Using (4-NH2)-Exatecan allows for the creation of a relevant comparator series to validate new proprietary linker and antibody technologies.

Application

Selection Property

Validation Focus

ADC construct design with cleavable linkers

4-Amino conjugation handle for site-specific bioconjugation

Linker stability and DAR uniformity review

MDR+ tumor model research

Exatecan scaffold response in resistant models

Model-response endpoint context in PDX/organoid studies

High-DAR ADC development

Linker-payload platform compatibility at DAR ≥ 8

Pharmacokinetic profile and solubility assessment

Benchmarking against DXd-based ADCs

Comparative stability and model-response profile

Endpoint comparison in xenograft tumor models

• [1] Schmitt, S. et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther 23, 199-211 (2024). View Source
• [2] Weng, W. et al. Antibody-Exatecan Conjugates with a Novel Self-immolative Moiety Overcome Resistance in Colon and Lung Cancer. Cancer Discov 13, 817-818 (2023). View Source
• [3] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source